Cas no 64758-92-5 ([2-(2,3-Dimethylanilino)phenyl]acetic acid)

[2-(2,3-Dimethylanilino)phenyl]acetic acid structure
64758-92-5 structure
Product Name:[2-(2,3-Dimethylanilino)phenyl]acetic acid
CAS No:64758-92-5
MF:C16H17NO2
MW:255.311684370041
CID:2792741
PubChem ID:14762938
Update Time:2025-04-21

[2-(2,3-Dimethylanilino)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • CHEMBL308821
    • SCHEMBL7162418
    • [2-(2,3-Dimethylanilino)phenyl]acetic acid
    • 2-[(2,3-dimethylphenyl)amino]phenylacetic acid
    • BDBM50228766
    • QMBFJLTXYWWQIQ-UHFFFAOYSA-N
    • 64758-92-5
    • DTXSID60563747
    • Inchi: 1S/C16H17NO2/c1-11-6-5-9-14(12(11)2)17-15-8-4-3-7-13(15)10-16(18)19/h3-9,17H,10H2,1-2H3,(H,18,19)
    • InChI Key: QMBFJLTXYWWQIQ-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC=CC=1NC1C=CC=C(C)C=1C)=O

Computed Properties

  • Exact Mass: 255.125928785Da
  • Monoisotopic Mass: 255.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 49.3Ų
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